CID 23749403

• CAS No.: 1160927-48-9
• Product Name: CID 23749403
• Molecular Formula: C15H18N2O5
• Molecular Weight: 306.31 g/mol
• IUPAC Name: 2-[(E)-(6-carboxyhexanoylhydrazinylidene)methyl]benzoic acid
• Standard InChI: InChI=1S/C15H18N2O5/c18-13(8-2-1-3-9-14(19)20)17-16-10-11-6-4-5-7-12(11)15(21)22/h4-7,10H,1-3,8-9H2,(H,17,18)(H,19,20)(H,21,22)/b16-10+
• Standard InChIKey: ABKJCDILEUEJSH-MHWRWJLKSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC(=O)CCCCCC(=O)O)C(=O)O
• SMILES: C1=CC=C(C(=C1)C=NNC(=O)CCCCCC(=O)O)C(=O)O
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC(=O)CCCCCC(=O)O)C(=O)O
• Appearance: Solid powder
• Description: IDE1 is a potent cell-permeable definitive endoderm formation inducer (EC50 = 125 nM, ESC) similar to IDE 2 (ab145223). IDE1 induces Sox17 expression. It also activates TGF-β signaling and downstream Smad2 phosphorylation. IDE1 upregulates Nodal expression.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: IDE1; IDE-1; IDE 1.
• Reference: 1: Hoveizi E, Nabiuni M, Parivar K, Ai J, Massumi M. Definitive endoderm differentiation of human-induced pluripotent stem cells using signaling molecules and IDE1 in three-dimensional polymer scaffold. J Biomed Mater Res A. 2014 Nov;102(11):4027-36. doi: 10.1002/jbm.a.35039. PubMed PMID: 24277503.; 2: Kobayashi T, Nakayama Y, Itai RN, Nakanishi H, Yoshihara T, Mori S, Nishizawa NK. Identification of novel cis-acting elements, IDE1 and IDE2, of the barley IDS2 gene promoter conferring iron-deficiency-inducible, root-specific expression in heterogeneous tobacco plants. Plant J. 2003 Dec;36(6):780-93. PubMed PMID: 14675444.
• PubChem Compound: 23749403
• Last Modified: Nov 11 2021